Cas no 7391-45-9 (2-Oxocycloheptanecarbonitrile)

• Product Name: 2-Oxocycloheptanecarbonitrile
• CAS No: 7391-45-9
• MF: C₈H₁₁NO
• MW: 137.179042100906
• MDL: MFCD00465213
• CID: 541822
• PubChem ID: 12291244
• Update Time: 2025-11-01

2-Oxocycloheptanecarbonitrile Chemical and Physical Properties

Names and Identifiers

• Cycloheptanecarbonitrile, 2-oxo-
• 2-oxocycloheptane-1-carbonitrile
• 7391-45-9
• 2-Oxo-cycloheptanecarbonitrile
• MFCD00465213
• DTXSID00484962
• AC9253
• SY251081
• SCHEMBL4418711
• SB38518
• 2-Oxocycloheptanecarbonitrile
• CS-0341503
• DB-261382

• MDL： MFCD00465213
• Inchi： 1S/C8H11NO/c9-6-7-4-2-1-3-5-8(7)10/h7H,1-5H2
• InChI Key： BRYGFWGUISGAND-UHFFFAOYSA-N
• SMILES： O=C1CCCCCC1C#N

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Oxocycloheptanecarbonitrile

2-Oxocycloheptanecarbonitrile: A Comprehensive Overview

2-Oxocycloheptanecarbonitrile (CAS No. 7391-45-9) is a cyclic ketone nitrile compound with a unique structure that has garnered attention in various fields of chemistry and materials science. This compound, also referred to as cycloheptanone cyanohydrin, is characterized by its seven-membered ring system, which contributes to its stability and reactivity. Recent studies have highlighted its potential applications in drug discovery, polymer synthesis, and as a building block in organic chemistry.

The molecular structure of 2-Oxocycloheptanecarbonitrile consists of a cycloheptane ring with a ketone group at the 2-position and a nitrile group attached to the same carbon atom. This arrangement imparts unique electronic properties, making it an interesting candidate for exploring reactivity under different reaction conditions. Researchers have utilized this compound to investigate nucleophilic addition reactions, which are fundamental in organic synthesis.

One of the most notable advancements involving 2-Oxocycloheptanecarbonitrile is its role in the development of bioactive molecules. Recent studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant properties. For instance, a research team at the University of California reported that certain analogs derived from cycloheptanone cyanohydrin showed significant inhibition of inflammatory pathways in vitro, suggesting potential therapeutic applications.

In the realm of polymer science, 2-Oxocycloheptanecarbonitrile has been explored as a monomer for synthesizing novel polymeric materials with tailored properties. Its ability to undergo polymerization under specific conditions has led to the creation of materials with enhanced mechanical strength and thermal stability. These findings were published in a recent issue of *Macromolecules*, where researchers highlighted the compound's versatility in polymer chemistry.

The synthesis of 2-Oxocycloheptanecarbonitrile typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the condensation reaction between cycloheptanone and hydrogen cyanide, followed by purification steps to isolate the pure compound. Recent advancements in catalytic methods have improved the yield and efficiency of this synthesis, making it more accessible for large-scale production.

From an environmental standpoint, researchers are increasingly interested in understanding the biodegradation pathways of 2-Oxocycloheptanecarbonitrile. Preliminary studies suggest that under aerobic conditions, the compound can be metabolized by certain microbial communities, though further research is needed to fully characterize its environmental impact.

In conclusion, 2-Oxocycloheptanecarbonitrile (CAS No. 7391-45-9) stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and reactivity continue to inspire innovative research directions, from drug discovery to advanced materials science. As ongoing studies uncover new properties and applications, this compound is poised to play an increasingly important role in modern chemistry.